Cas no 159783-46-7 ((3,5-dichloro-4-pyridyl)methanol)

(3,5-Dichloro-4-pyridyl)methanol is a halogenated pyridine derivative with notable utility as a versatile synthetic intermediate in organic and medicinal chemistry. The presence of two chlorine substituents at the 3- and 5-positions enhances its reactivity in electrophilic and nucleophilic transformations, while the hydroxymethyl group at the 4-position provides a functional handle for further derivatization. This compound is particularly valuable in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals due to its stable yet modifiable structure. Its high purity and well-defined reactivity profile make it a reliable building block for constructing complex heterocyclic frameworks. Suitable for controlled reactions, it is often employed in cross-coupling and substitution reactions under mild conditions.

(3,5-dichloro-4-pyridyl)methanol structure

159783-46-7 structure

Product Name:(3,5-dichloro-4-pyridyl)methanol

CAS No:159783-46-7

MF:C₆H₅Cl₂NO

MW:178.015999555588

MDL:MFCD06202840

CID:1107041

PubChem ID:17855219

Update Time:2025-05-24

(3,5-dichloro-4-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

- 3,5-dichloro-4-Pyridinemethanol
- (3,5-DICHLORO-4-PYRIDYL)METHANOL
- (3,5-dichloropyridin-4-yl)methanol
- (3,5-Dichloro-pyridin-4-yl)-methanol
- 4-Pyridinemethanol, 3,5-dichloro-
- 91589-EP2305668A1
- AGN-PC-01MK9N
- FT-0683865
- I01-9930
- SureCN321133
- RARECHEM AL BD 0919
- (3,5-dichloropyridin-4-yl)-methanol
- BS-21608
- DTXSID70591298
- 3,5-Dichloro-4-hydroxymethyl-pyridine
- DB-064308
- 3,5-Dichloro4-hydroxymethylpyridine
- 3,5-Dichloro-4-hydroxymethylpyridine
- MFCD06202840
- A883279
- 159783-46-7
- 3.5-Dichloro-4-hydroxymethylpyridine
- SCHEMBL321133
- SB52762
- 4-hydroxymethyl-3,5-dichloropyridine
- AB9066
- (3.5-dichloro-pyridin-4-yl)-methanol
- CS-0195175
- PWGOKQLNXKOIHM-UHFFFAOYSA-N
- AKOS006291938
- EN300-1966933
- (3,5-dichloro-4-pyridyl)methanol
- MDL： MFCD06202840
- Inchi： 1S/C6H5Cl2NO/c7-5-1-9-2-6(8)4(5)3-10/h1-2,10H,3H2
- InChI Key： PWGOKQLNXKOIHM-UHFFFAOYSA-N
- SMILES： ClC1C=NC=C(C=1CO)Cl

Computed Properties

Exact Mass: 176.97495
Monoisotopic Mass: 176.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12
LogP: 1.88070

(3,5-dichloro-4-pyridyl)methanol Security Information

HazardClass：IRRITANT

(3,5-dichloro-4-pyridyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D14780-1g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		1g	1912CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D14780-5g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		5g	7622CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D14780-1g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		1g	1912.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D14780-5g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		5g	7622.0CNY	2021-07-13
Apollo Scientific	OR928943-250mg	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7	98%	250mg	£160.00	2025-02-21
Apollo Scientific	OR928943-1g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7	98%	1g	£315.00	2025-02-21
TRC	D437455-50mg	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		50mg	$ 50.00	2022-06-05
TRC	D437455-100mg	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		100mg	$ 70.00	2022-06-05
TRC	D437455-500mg	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		500mg	$ 230.00	2022-06-05
Frontier Specialty Chemicals	D14780-1 g	(3,5-Dichloropyridin-4-yl)methanol	159783-46-7		1g	$ 84.00	2022-11-04

(3,5-dichloro-4-pyridyl)methanol Related Literature

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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (3,5-dichloro-4-pyridyl)methanol

(3,5-Dichloro-4-Pyridyl)Methanol: A Comprehensive Overview

(3,5-Dichloro-4-pyridyl)methanol, identified by the CAS number 159783-46-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and agrochemicals. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of (3,5-dichloro-4-pyridyl)methanol consists of a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and a hydroxymethyl group at the 4 position. This arrangement imparts the compound with distinct electronic properties and reactivity. The presence of the hydroxymethyl group introduces hydrogen bonding capabilities, which are crucial for its interactions within biological systems.

Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Organic Chemistry explored novel synthetic routes to (3,5-dichloro-4-pyridyl)methanol, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. The authors demonstrated that a palladium-catalyzed coupling reaction could efficiently construct the pyridine ring with the desired substituents.

In terms of applications, (3,5-dichloro-4-pyridyl)methanol has shown promise as a lead compound in antifungal and antibacterial agents. A team of researchers from the University of California conducted a comprehensive bioassay screening and found that this compound exhibits potent activity against several pathogenic fungi and bacteria. The study further revealed that its mechanism of action involves interference with cellular membrane integrity and disruption of metabolic pathways.

The environmental impact of (3,5-dichloro-4-pyridyl)methanol has also been a topic of recent investigation. Scientists from the European Union's Horizon 2020 program assessed its biodegradability and toxicity to aquatic organisms. Their findings indicated that while the compound is moderately biodegradable under aerobic conditions, it poses potential risks to non-target species if released into water bodies.

Looking ahead, ongoing studies are exploring the potential of (3,5-dichloro-4-pyridyl)methanol as a precursor for more complex molecules with enhanced pharmacological profiles. Researchers are employing advanced computational methods to predict its binding affinities to various protein targets, paving the way for rational drug design.